2,2-Difluoro-2-(5-methylthiophen-3-yl)acetic acid

• IUPAC Name: 2,2-difluoro-2-(5-methylthiophen-3-yl)acetic acid
• InChI: InChI=1S/C7H6F2O2S/c1-4-2-5(3-12-4)7(8,9)6(10)11/h2-3H,1H3,(H,10,11)
• InChI Key: DZHIRCMWKBRUDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)C(C(=O)O)(F)F
• Molecular Formula: C7H6F2O2S
• Molecular Weight: 192.19 g/mol
• CAS No.: 1462248-74-3

Description

2,2-Difluoro-2-(5-methylthiophen-3-yl)acetic acid is a chemical compound with the CAS Number: 1462248-74-3. It has a molecular weight of 192.19 and its IUPAC name is difluoro(5-methyl-3-thienyl)acetic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H6F2O2S/c1-4-2-5(3-12-4)7(8,9)6(10)11/h2-3H,1H3,(H,10,11). This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at 4 degrees Celsius. Its molecular weight is 192.19. More specific physical and chemical properties may be found in the compound’s Material Safety Data Sheet (MSDS) or other technical documents.

Scientific Research Applications

Electropolymerization and Electrochromic Properties

• Electropolymerization of Terthiophene Derivatives : A derivative of terthiophene oligomer, similar in structure to 2,2-Difluoro-2-(5-methylthiophen-3-yl)acetic acid, was synthesized and its electropolymerization studied. This research highlighted the potential application of such polymers as electrochromic materials due to their excellent electroactivity and redox stability in different solvent systems (Zhang et al., 2016).

Fluorographic Detection in Biochemical Research

• Fluorographic Procedures Using Acetic Acid : A study optimized a fluorographic procedure using acetic acid as the solvent, indicating the potential for this compound in similar applications. This technique was compared with existing procedures, revealing its simplicity and efficiency for detecting radioactivity in polyacrylamide gels (Skinner & Griswold, 1983).

Solar Cell Applications

• Molecular Engineering for Solar Cells : Organic sensitizers for solar cells were engineered, incorporating thiophene units, which are structurally related to this compound. These sensitizers displayed high efficiency in photon conversion when anchored onto TiO2 films, suggesting a potential area for applying derivatives of the acid in solar cell technology (Kim et al., 2006).

Polymer Chemistry and Material Science

• Synthesis and Characterization of Polythiophene Carboxylic Acids : Water-soluble polythiophene carboxylic acids, related to this compound, were synthesized and characterized. This study indicated their unique properties like abrupt conformational changes at certain pH levels, which could be significant in material science and polymer chemistry (Kim et al., 1999).

Synthesis Methods in Organic Chemistry

• Novel Synthesis Techniques : A study demonstrated an expedient synthesis technique for thienylacetic acids, structurally related to this compound. This research contributes to the field of organic synthesis, offering new methods for producing similar compounds (Podshibyakin et al., 2016).

Safety Assessment in Food Contact Materials

• Safety Assessment for Food Contact : An opinion on the safety of a compound structurally related to this compound was provided for its use in food contact materials. This highlights the importance of such compounds in consumer safety and regulatory science (Flavourings, 2014).

Mechanism of Action

The mechanism of action for 2,2-Difluoro-2-(5-methylthiophen-3-yl)acetic acid is not specified in the search results. The mechanism of action would depend on the specific context in which the compound is used, such as in a chemical reaction or biological system.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards. Specific hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The future directions for research and applications involving 2,2-Difluoro-2-(5-methylthiophen-3-yl)acetic acid would depend on the specific field of study. Given its chemical structure, potential areas of interest could include organic synthesis, medicinal chemistry, and materials science.